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Compound of Interest

Compound Name: Boc-4-iodo-L-phenylalanine

Cat. No.: B558665 Get Quote

An In-depth Technical Guide to Boc-4-iodo-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-tert-butyloxycarbonyl-4-iodo-L-

phenylalanine (Boc-4-iodo-L-phenylalanine), a crucial amino acid derivative in the fields of

peptide synthesis, medicinal chemistry, and drug development. Its unique structure, featuring a

Boc protecting group and an iodine atom on the phenyl ring, offers significant advantages for

the synthesis of complex peptides and the development of novel therapeutics and diagnostic

agents.

Core Properties and Data
Boc-4-iodo-L-phenylalanine is a white to light yellow crystalline powder.[1][2] The tert-

butyloxycarbonyl (Boc) group serves as a protective shield for the amino group, preventing

unwanted side reactions during peptide synthesis, while the iodine atom provides a versatile

handle for further chemical modifications, such as radiolabeling or cross-coupling reactions.[3]

Physicochemical and Spectroscopic Data
The quantitative data for Boc-4-iodo-L-phenylalanine are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 391.2 g/mol [1][4][5]

Molecular Formula C₁₄H₁₈INO₄ [1][4][6]

CAS Number 62129-44-6 [1][4][5]

Appearance
White to light yellow

powder/crystal
[1][2]

Melting Point 145-150 °C (decomposes) [1][2][5]

Purity ≥98% (HPLC), ≥99.0% (TLC) [1][6][7]

Optical Rotation [α]²⁰/D +22.5 ± 3° (c=1% in DMF) [1]

IUPAC Name

(2S)-3-(4-iodophenyl)-2-[(2-

methylpropan-2-

yl)oxycarbonylamino]propanoic

acid

[6][8]

Solubility

Soluble in Chloroform, DCM,

Ethyl Acetate, DMSO, Acetone;

Slightly soluble in water

[5]

Storage Conditions 2-8°C, protect from light [1][2]

Experimental Protocols and Applications
Boc-4-iodo-L-phenylalanine is a fundamental building block in synthetic chemistry, primarily

utilized for its role in peptide synthesis and its potential for creating targeted therapeutic and

diagnostic agents.

Synthesis of Boc-4-iodo-L-phenylalanine
The standard synthesis involves the protection of the amino group of 4-iodo-L-phenylalanine

using di-tert-butyl dicarbonate (Boc₂O).

Detailed Methodology:
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Reaction Setup: 4-iodo-L-phenylalanine is dissolved in a mixture of methanol (MeOH),

deionized water, and triethylamine (Et₃N).[9]

Boc Protection: Di-tert-butyl dicarbonate (Boc₂O) is added to the solution. The reaction

mixture is heated to 55°C and stirred vigorously under a nitrogen atmosphere for

approximately 16 hours.[9]

Workup and Extraction: Following the reaction, the mixture is subjected to an extraction

procedure. The organic phases, typically ethyl acetate, are combined.[5]

Purification: The combined organic layers are washed sequentially with a saturated brine

solution, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.[5]

This process yields a crude solid product.

Final Product: The crude product is dried in an oven at 40-45°C to obtain the final white solid

of (S)-N-Boc-4-iodo-L-phenylalanine. This protocol has been reported to achieve yields of

up to 93% with a purity of 98% as determined by HPLC.[5]
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Diagram 1: Synthesis of Boc-4-iodo-L-phenylalanine
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Diagram 1: Synthesis of Boc-4-iodo-L-phenylalanine

Application in Solid-Phase Peptide Synthesis (SPPS)
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The Boc protecting group is central to one of the primary strategies in solid-phase peptide

synthesis (SPPS). This method allows for the stepwise assembly of a peptide chain on an

insoluble resin support.

General SPPS Workflow using Boc-strategy:

Resin Attachment: The first Boc-protected amino acid (e.g., Boc-4-iodo-L-phenylalanine) is

anchored to a solid support resin.

Deprotection: The Boc group is removed from the amino acid using a moderately strong

acid, such as trifluoroacetic acid (TFA), exposing a free amino group.

Coupling: The next Boc-protected amino acid is activated and coupled to the newly exposed

amino group of the resin-bound amino acid.

Repeat: The deprotection and coupling steps are repeated sequentially to elongate the

peptide chain.

Cleavage: Once the desired peptide sequence is assembled, it is cleaved from the resin

support, and all side-chain protecting groups are removed, typically using a strong acid like

hydrofluoric acid (HF).
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Diagram 2: Boc-SPPS Workflow
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Diagram 2: Boc-SPPS Workflow
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Advanced Applications in Drug Discovery and
Diagnostics
The presence of the iodine atom on the phenylalanine ring is a key feature that distinguishes

this compound, opening avenues for advanced applications.

Radiolabeling: The iodine atom serves as an excellent site for the introduction of radioactive

isotopes (e.g., ¹²³I, ¹²⁵I, ¹³¹I).[3][10] Peptides incorporating Boc-4-iodo-L-phenylalanine can

be radiolabeled to create imaging agents for diagnostic techniques like Single-Photon

Emission Computed Tomography (SPECT) or Positron Emission Tomography (PET).[10][11]

These agents are invaluable for visualizing biological processes and targeting diseased

tissues, particularly in oncology.[10]

Cross-Coupling Reactions: The iodo-group facilitates various palladium-catalyzed cross-

coupling reactions, such as Suzuki or Stille couplings.[3][4] This allows researchers to

introduce diverse chemical functionalities at this position, enabling the synthesis of complex

molecular architectures and the creation of peptide libraries for drug screening and lead

optimization.

Bioactive Peptides: Incorporating this non-canonical amino acid can enhance the biological

activity or improve the pharmacokinetic properties of peptides.[3] It can be used to fine-tune

the three-dimensional structure and receptor-binding affinity, leading to more potent and

effective therapeutic agents.[3]
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Diagram 3: Application Pathways
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Diagram 3: Application Pathways

Conclusion
Boc-4-iodo-L-phenylalanine is a highly versatile and valuable reagent for chemical and

pharmaceutical research. Its well-defined properties, combined with its utility in robust synthetic

protocols like SPPS, make it an essential component in the modern chemist's toolbox. The

presence of the iodine atom provides a unique functional handle that significantly expands its

applicability beyond simple peptide synthesis into the sophisticated realms of
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radiopharmaceuticals and advanced drug design. This guide provides the core technical

information required for its effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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